Cas no 494769-64-1 (1,5,9-Triazacyclododecane, 1,5-didodecyl-)

• Product Name: 1,5,9-Triazacyclododecane, 1,5-didodecyl-
• CAS No: 494769-64-1
• MF: C₃₃H₆₉N₃
• MW: 507.921069860458
• CID: 1521993
• Update Time: 2024-08-24

1,5,9-Triazacyclododecane, 1,5-didodecyl- Chemical and Physical Properties

Names and Identifiers

• 1,5,9-Triazacyclododecane, 1,5-didodecyl-

• Inchi： 1S/C33H69N3/c1-3-5-7-9-11-13-15-17-19-21-28-35-30-23-26-34-27-24-31-36(33-25-32-35)29-22-20-18-16-14-12-10-8-6-4-2/h34H,3-33H2,1-2H3
• InChI Key： CGSOAEUFHPEZRG-UHFFFAOYSA-N
• SMILES： N1(CCCCCCCCCCCC)CCCNCCCN(CCCCCCCCCCCC)CCC1

Computed Properties

• Exact Mass: 507.54957

Experimental Properties

• Density: 0.851±0.06 g/cm3(Predicted)
• Boiling Point: 580.5±45.0 °C(Predicted)
• PSA: 18.51
• pka: 10?+-.0.20(Predicted)